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Compound of Interest

Ethyl 3-hydroxyisoxazole-5-
Compound Name:
carboxylate

Cat. No.: B079968

In-depth Technical Guide: Ethyl 3-
hydroxyisoxazole-5-carboxylate
Executive Summary

This technical guide serves as a comprehensive resource for researchers, scientists, and
professionals in drug development interested in Ethyl 3-hydroxyisoxazole-5-carboxylate.
Due to the limited direct commercial and experimental data available for the ethyl ester, this
document focuses on the closely related and well-documented analogue, Methyl 3-
hydroxyisoxazole-5-carboxylate (CAS Number: 10068-07-2). The properties and synthetic
routes of the methyl ester provide a strong foundation for understanding and working with its
ethyl counterpart. This guide covers the fundamental chemical and physical properties, detailed
experimental protocols for its synthesis, and its applications in medicinal chemistry and drug
discovery.

Chemical Identification and Properties

While a specific CAS number for Ethyl 3-hydroxyisoxazole-5-carboxylate is not readily
available in major chemical databases, its identity can be inferred from its methyl ester
analogue. The core molecular structure is the 3-hydroxyisoxazole-5-carboxylate scaffold.

Table 1. Physicochemical Properties of Methyl 3-hydroxyisoxazole-5-carboxylate (CAS:
10068-07-2)
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Property Value Reference
Molecular Formula CsHsNOa4 [1112][3]
Molecular Weight 143.10 g/mol [11[2][3]
White to light yellow crystalline
Appearance [2]
powder
Melting Point 160-163 °C [11[4]
Boiling Point 261.15 °C (estimated) [1]

Soluble in Chloroform,
Solubility Ethanol, Ether, Ethyl Acetate, [1]
Methanol

For Ethyl 3-hydroxyisoxazole-5-carboxylate, the anticipated molecular formula would be
CeH7NOa4, with a corresponding increase in molecular weight to 157.12 g/mol . Other physical
properties are expected to be similar to the methyl ester.

Synthesis and Experimental Protocols

The synthesis of isoxazole derivatives often involves the cycloaddition of a nitrile oxide with an
alkyne or an alkene. A plausible and documented synthetic pathway for the methyl ester, which
can be adapted for the ethyl ester, is provided below.

Synthesis of Methyl 3-hydroxyisoxazole-5-carboxylate

A key synthesis route is described in the Journal of Medicinal Chemistry.[1][5] While the full
experimental details from this specific paper are not provided in the search results, a general
procedure for the synthesis of similar isoxazoles involves the reaction of a 3-ketoester with
hydroxylamine.

Conceptual Experimental Workflow:

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5297302.htm
https://www.chemimpex.com/products/43079
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-hydroxyisoxazole-5-carboxylate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5297302.htm
https://www.chemimpex.com/products/43079
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-hydroxyisoxazole-5-carboxylate
https://www.chemimpex.com/products/43079
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5297302.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/338605
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5297302.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5297302.htm
https://www.benchchem.com/product/b079968?utm_src=pdf-body
https://www.benchchem.com/product/b079968?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5297302.htm
https://www.chemsynthesis.com/base/chemical-structure-2458.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

@iethyl acetylenedicarboxylatta

Cycloaddition Reaction

Ethyl 3-hydroxyisoxazole-5-carboxylate

Hydroxylamine

Platelet Surface

Ethyl 3-hydroxyisoxazole-
5-carboxylate Derivative

blocks

Glycoprotein lIb/llla
Receptor

Platelet Aggregation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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